Cas no 473596-26-8 (Magnesium Sulfate - D-glucose (1:1:1))

• Product Name: Magnesium Sulfate - D-glucose (1:1:1)
• CAS No: 473596-26-8
• MF: C₆H₁₄MgO₁₀S
• MW: 302.539362430573
• CID: 1518056
• Update Time: 2025-06-08

Magnesium Sulfate - D-glucose (1:1:1) Chemical and Physical Properties

Names and Identifiers

• Magnesium sulfate - D-glucose (1:1:1)
• MAGNESOL
• D-Glucose, mixt. with magnesium sulfate (1:1)
• Magnesium Sulfate - D-glucose (1:1:1)

• Inchi： 1S/C6H12O6.Mg.H2O4S.2H/c7-1-3(9)5(11)6(12)4(10)2-8;;1-5(2,3)4;;/h1,3-6,8-12H,2H2;;(H2,1,2,3,4);;/t3-,4+,5+,6+;;;;/m0..../s1
• InChI Key： HCBIKHHORPHJHP-VWFNIEHNSA-N
• SMILES： [C@@H](O)([C@H](O)CO)[C@H](O)[C@@H](O)C=O.S(O)(O)(=O)=O.[Mg]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on Magnesium Sulfate - D-glucose (1:1:1)

Comprehensive Analysis of Magnesium Sulfate - D-glucose (1:1:1) (CAS No. 473596-26-8): Properties, Applications, and Innovations

The compound Magnesium Sulfate - D-glucose (1:1:1) (CAS No. 473596-26-8) is a unique coordination complex that combines the essential mineral magnesium sulfate with the monosaccharide D-glucose in a precise 1:1:1 molar ratio. This synergistic formulation has garnered significant attention in pharmaceutical, nutraceutical, and biochemical research due to its enhanced bioavailability and multifunctional properties. The CAS number 473596-26-8 serves as a critical identifier for researchers and manufacturers seeking high-purity standards for this specialized compound.

Recent studies highlight the growing demand for magnesium-glucose complexes in sports nutrition and hydration solutions, particularly among athletes and fitness enthusiasts searching for "electrolyte replenishment formulas" or "rapid absorption magnesium supplements." The 1:1:1 stoichiometry of this compound ensures optimal molecular interaction, which may explain its superior performance compared to standalone magnesium sulfate formulations in clinical trials addressing muscle cramps and fatigue.

From a chemical perspective, the Magnesium Sulfate - D-glucose complex exhibits remarkable stability in aqueous solutions, making it ideal for intravenous therapies and oral rehydration products. Pharmaceutical developers frequently inquire about "stable glucose-magnesium formulations" or "non-hypertensive electrolyte compounds," positioning this material as a prime candidate for next-generation medical applications. Analytical techniques like X-ray crystallography confirm the octahedral coordination of magnesium ions with both sulfate and D-glucose hydroxyl groups.

The nutraceutical industry has witnessed increased searches for "bioavailable magnesium supplements" and "glycinated minerals," driving innovation around CAS 473596-26-8. Unlike conventional magnesium oxide supplements with low absorption rates, this complex demonstrates 2-3 times greater intestinal uptake in preclinical models, as measured by isotopic tracer studies. Such findings align with consumer trends toward "evidence-based supplements" and "clinically validated formulations."

Manufacturing processes for Magnesium Sulfate - D-glucose (1:1:1) require stringent control of crystallization parameters to maintain the defined stoichiometry. Quality control protocols typically involve HPLC for D-glucose quantification and atomic absorption spectroscopy for magnesium content verification. These procedures ensure batch-to-batch consistency for applications ranging from parenteral nutrition to agricultural foliar sprays.

Emerging research explores the compound's potential in metabolic disorders, with particular interest in its effects on cellular glucose uptake mechanisms. Preliminary data suggest the complex may modulate GLUT transporters differently than free magnesium sulfate, opening new avenues for diabetes management research. This aligns with frequent medical queries about "magnesium and blood sugar control" or "glucose metabolism enhancers."

Environmental considerations for 473596-26-8 demonstrate advantages over traditional magnesium fertilizers. The glucose moiety appears to reduce soil leaching while improving plant assimilation efficiency, addressing common search terms like "sustainable magnesium fertilizers" and "low-runoff nutrient formulas." Field trials in magnesium-deficient crops show 15-20% yield improvements compared to conventional sulfate applications.

Stability studies indicate that the 1:1:1 complex maintains integrity under standard storage conditions (25°C/60% RH) for 36 months when properly packaged. This shelf-life advantage responds to industry demands for "long-stable electrolyte formulations" and "extended-duration mineral supplements," particularly in tropical climates where humidity accelerates degradation of conventional products.

From a regulatory standpoint, Magnesium Sulfate - D-glucose qualifies as GRAS (Generally Recognized As Safe) for food applications in major markets, with established monographs in multiple pharmacopeias. This compliance addresses frequent regulatory queries about "approved magnesium-glucose combinations" and "food-grade electrolyte sources." Documentation packages typically include comprehensive toxicological profiles and mutagenicity studies.

Future research directions may explore the complex's role in neurological health, building upon established connections between magnesium status and cognitive function. The unique delivery system provided by the D-glucose component could potentially enhance blood-brain barrier penetration, answering growing consumer interest in "neuroprotective minerals" and "brain-targeted nutraceuticals."